Cas no 898789-92-9 ([3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(4-methylsulfanylphenyl)methanone)

• Product Name: [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(4-methylsulfanylphenyl)methanone
• CAS No: 898789-92-9
• MF: C₁₉H₁₉NOS
• MW: 309.425263643265
• MDL: MFCD03842359
• CID: 1947084
• PubChem ID: 24725081
• Update Time: 2025-06-25

[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(4-methylsulfanylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(4-methylsulfanylphenyl)methanone
• 3-(3-pyrrolinomethyl)-4'-thiomethylbenzophenone
• 1-({3-[4-(methylsulfanyl)benzoyl]phenyl}methyl)-2,5-dihydro-1H-pyrrole
• 898789-92-9
• AKOS016020841
• (3-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)phenyl)(4-(methylthio)phenyl)methanone
• {3-[(2,5-Dihydro-1H-pyrrol-1-yl)methyl]phenyl}[4-(methylsulfanyl)phenyl]methanone
• MFCD03842359
• DTXSID60643477

• MDL： MFCD03842359
• Inchi： 1S/C19H19NOS/c1-22-18-9-7-16(8-10-18)19(21)17-6-4-5-15(13-17)14-20-11-2-3-12-20/h2-10,13H,11-12,14H2,1H3
• InChI Key： MQKXQQZNLSQUCX-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(C1=CC=CC(=C1)CN1CC=CC1)=O

Computed Properties

• Exact Mass: 309.11900
• Monoisotopic Mass: 309.11873540Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 45.61000
• LogP: 3.94920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(4-methylsulfanylphenyl)methanone

Compound [3-(2,5-Dihydropyrrol-1-ylmethyl)phenyl]-(4-methylsulfanylphenyl)methanone: A Comprehensive Overview

The compound [3-(2,5-Dihydropyrrol-1-ylmethyl)phenyl]-(4-methylsulfanylphenyl)methanone (CAS No: 898789-92-9) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a dihydropyrrole moiety with a methylsulfanylphenyl group, creating a molecule with intriguing electronic and steric properties. Recent studies have highlighted its role in drug discovery and material science, making it a focal point for researchers worldwide.

At the core of this compound lies the dihydropyrrole ring system, a five-membered ring containing one nitrogen atom and two double bonds. This structure imparts the molecule with aromaticity and conjugation, which are crucial for its electronic behavior. The methylsulfanylphenyl group attached to the dihydropyrrole further enhances the molecule's stability and reactivity. This combination of structural features makes the compound an excellent candidate for exploring new chemical reactions and potential applications in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to model the electronic properties of this compound with unprecedented accuracy. Studies using density functional theory (DFT) have revealed that the dihydropyrrole moiety exhibits significant electron-donating capabilities, while the methylsulfanylphenyl group contributes to electron-withdrawing effects. This balance of electronic interactions makes the compound highly versatile in both synthetic and applied contexts.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The use of transition metal catalysts, such as palladium complexes, has been shown to significantly improve the efficiency of these reactions. Researchers have also explored green chemistry approaches to synthesize this compound, emphasizing sustainability and reducing environmental impact.

The pharmacological potential of [3-(2,5-Dihydropyrrol-1-ylmethyl)phenyl]-(4-methylsulfanylphenyl)methanone has been a subject of intense scrutiny. Preclinical studies suggest that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions. Additionally, its ability to modulate cellular signaling pathways has opened new avenues for cancer therapy research.

From a materials science perspective, this compound has shown remarkable properties in thin-film applications. Its high thermal stability and excellent optical characteristics make it suitable for use in organic electronics and optoelectronic devices. Recent breakthroughs in nanotechnology have further expanded its potential applications in flexible electronics and energy storage systems.

In conclusion, [3-(2,5-Dihydropyrrol-1-ylmethyl)phenyl]-(4-methylsulfanylphenyl)methanone (CAS No: 898789-92-9) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing modern chemistry and materials science.